2-(3,5-Dichlorobenzene-1-sulfonyl)-5-(trifluoromethyl)-1,3,4-thiadiazole

• CAS RN: 62616-68-6
• Molecular Formula: C9H3Cl2F3N2O2S2
• Molecular Weight: 363.2 g/mol
• IUPAC Name: 2-(3,5-dichlorophenyl)sulfonyl-5-(trifluoromethyl)-1,3,4-thiadiazole
• InChI: InChI=1S/C9H3Cl2F3N2O2S2/c10-4-1-5(11)3-6(2-4)20(17,18)8-16-15-7(19-8)9(12,13)14/h1-3H
• InChI Key: FMLGZZFKZQRXQH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1Cl)Cl)S(=O)(=O)C2=NN=C(S2)C(F)(F)F

Description

2-(3,5-Dichlorobenzene-1-sulfonyl)-5-(trifluoromethyl)-1,3,4-thiadiazole is a useful research compound. Its molecular formula is C9H3Cl2F3N2O2S2 and its molecular weight is 363.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 75.6 g (0.6 mole) of analytically pure sodium sulfite in 300 ml of water was pre-warmed to 60°-70° C in a beaker. 122.8 g (0.5 mole) of 3,5-dichlorobenzenesulfochloride, and a solution of 40 g (1 mole) of sodium hydroxide in 200 ml of water were synchronously added dropwise from two dropping funnels in such a way that the pH value (measured with an electrode in the reaction solution) was always between 7 and 9; during the addition the mixture was stirred magnetically. The saline solution of the 3,5-dichlorobenzenesulfinate (about 600 ml) was then diluted with 1.8 liters of dimethylformamide and after adding 116.5 g (0.5 mole) of 2-bromo-5-trifluoromethyl-1,3,4-thiadiazole the whole was stirred for 15 hours at 50° C. The sulfone was precipitated completely by adding ice water and was recrystallized from ethanol. 121 g (70% of theory) of 2-(3',5'-dichlorophenylsulfonyl)-5-trifluoromethyl-1,3,4-thiadiazole of melting point 123° C were obtained.